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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize extrinsic

noise in their Electrochemical Impedance Spectroscopy (EIS) data.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of extrinsic noise in EIS measurements?

A1: The most common sources of extrinsic noise in EIS measurements include:

Power line interference (50/60 Hz noise): This is often the most dominant noise source and

originates from the alternating current of the electrical grid.[1][2][3]

Electromagnetic Interference (EMI): Other electronic instruments in the lab, such as stirrers,

laptops, and climate chambers, can generate electromagnetic fields that interfere with

sensitive EIS measurements.[4][5][6]

Improper Grounding and Shielding: Ground loops and inadequate shielding can create

pathways for noise to enter the measurement system.[7][8][9]

Poor Cable and Connections: Long, unshielded, or corroded cables, as well as weak

contacts from crocodile clips, can introduce noise and artifacts into the data.[1][4][10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1173158?utm_src=pdf-interest
https://www.biologic.net/documents/eis-precautions-electrochemistry-battery-application-note-5/
https://www.youtube.com/watch?v=StWxYDk2La8
https://www.scientifica.uk.com/neurowire/eliminate-50-60-hz-line-frequency-noise-new-ebook-from-molecular-devices
https://www.youtube.com/watch?v=uWsXmrD36J0
https://www.biologic.net/topics/the-faraday-cage-what-is-it-and-how-does-it-work/
https://docs.backyardbrains.com/retired/experiments/faraday/
https://qtwork.tudelft.nl/~schouten/linkload/grounding.pdf
https://www.emc-directory.com/community/what-are-the-shielding-and-grounding-techniques-for-reducing-emi-and-ems
https://anaheimautomation.com/blog/post/grounding-and-shielding-tips
https://www.biologic.net/documents/eis-precautions-electrochemistry-battery-application-note-5/
https://www.youtube.com/watch?v=uWsXmrD36J0
https://pineresearch.com/support-article/troubleshooting-noise-in-an-electrochemical-system-with-a-rotator/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vibrations: Mechanical vibrations from equipment like centrifuges can affect the stability of

the electrochemical setup and introduce noise.[2][11]

Q2: How can I quickly check if my EIS setup is susceptible to noise?

A2: A simple way to check for noise is to perform a measurement with a dummy cell that has a

known, simple impedance response (e.g., a resistor-capacitor circuit).[12] If the measured data

deviates significantly from the expected response or shows a lot of scatter, it is likely that your

setup is picking up external noise.

Q3: What is a Faraday cage and when should I use it?

A3: A Faraday cage is a grounded enclosure made of conductive material that shields its

contents from external electric fields.[5][6][13] You should use a Faraday cage whenever

possible, especially for experiments involving low currents (below ~1 µA) or high impedances

(above ~10^5 Ω), as these are particularly sensitive to noise.[14] For optimal performance, the

Faraday cage should be properly earthed, and the device under test should be placed in the

center of the cage.[5]

Q4: Can the length and type of cables affect my EIS data?

A4: Yes, cable length and type can significantly impact EIS data quality. Long cables can act as

antennas, picking up environmental noise.[10] They can also introduce parasitic inductance

and resistance, which can distort the impedance spectrum, especially at high frequencies.[1]

[15] It is recommended to use the shortest possible, shielded cables.[10] Twisting the current-

carrying and voltage-sensing leads together can also help to minimize inductive coupling.[1][4]

[16]

Q5: Are there any software methods to reduce noise after data acquisition?

A5: While it is always best to minimize noise at the source, some software-based techniques

can help improve data quality post-measurement. Many EIS software packages include

smoothing filters, such as moving average or Savitzky-Golay filters, which can reduce random

noise.[17] Some advanced software can also perform Kramers-Kronig transformations to check

data consistency and identify potential artifacts.[18] However, it is important to use these tools

with caution as they can sometimes distort the underlying signal.[3]
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Troubleshooting Guides
Guide 1: Diagnosing and Mitigating 50/60 Hz Power Line
Noise
This guide provides a step-by-step approach to identifying and reducing the common issue of

50/60 Hz noise in your EIS data.

Experimental Protocol:

Initial Measurement: Perform an EIS measurement on your electrochemical cell or a dummy

cell.

Data Visualization: Plot the raw data, paying close attention to the low-frequency region of

the Nyquist plot and any periodic oscillations in the time-domain signal.

Frequency Analysis: If your software allows, perform a Fast Fourier Transform (FFT) on the

time-domain data to identify dominant frequency components. A sharp peak at 50 Hz or 60

Hz is a clear indicator of power line noise.

Troubleshooting Workflow:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Noisy EIS Data at 50/60 Hz

Is the cell in a properly grounded Faraday cage?

Place cell in a grounded Faraday cage.

No

Check grounding of all instruments.

Yes

Success: Noise Minimized

Establish a single-point ground for all equipment.

No

Are cables shielded and as short as possible?

Yes

Use shielded, shorter cables. Twist leads together.

No

Are all connections clean and tight?

Yes

Clean and tighten all electrical contacts.

No

Apply a 50/60 Hz notch filter in the software.

Yes

Further Investigation Needed

Click to download full resolution via product page

Caption: Troubleshooting workflow for 50/60 Hz noise.
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Guide 2: Addressing High-Frequency Noise and Artifacts
High-frequency noise often manifests as inductive tails or scattered data points at the

beginning of the Nyquist plot. This guide helps to identify and resolve these issues.

Experimental Protocol:

High-Frequency Measurement: Perform an EIS measurement extending to the upper-

frequency limit of your potentiostat.

Nyquist Plot Analysis: Examine the high-frequency intercept with the real axis and any

subsequent data points. An upward trend away from the real axis or significant scatter

indicates a problem.

Dummy Cell Comparison: Measure a purely resistive dummy cell. The resulting Nyquist plot

should be a single point at the resistance value. Any deviation suggests an issue with the

setup.

Troubleshooting Workflow:
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Start: High-Frequency Noise/Artifacts

Are the current and voltage leads twisted and separated?

Twist the current leads together and the voltage leads together.

No

Are the cables as short as possible?

Yes

Success: High-Frequency Noise Reduced

Use the shortest possible cables.

No

Is the cell and cabling properly shielded?

Yes

Ensure the Faraday cage is well-sealed and grounded.

No

Are the connections to the electrodes secure and low-profile?

Yes

Improve electrode connections to minimize inductance.

No

Consider Instrument Limitations

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for high-frequency noise.
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Data Presentation
Table 1: Common Noise Sources and Mitigation Strategies

Noise Source
Frequency
Range

Common
Cause

Primary
Mitigation
Strategy

Secondary
Mitigation

Power Line

Interference

50/60 Hz and

harmonics
AC power grid

Use a properly

grounded

Faraday cage.[1]

[4][13]

Use a 50/60 Hz

notch filter in

software.[3]

Electromagnetic

Interference

(EMI)

Varies

Nearby

electronic

equipment

Isolate the

experimental

setup in a

Faraday cage.[5]

[6]

Turn off non-

essential

electronic

devices.

Ground Loops Low Frequency
Multiple ground

connections

Establish a

single-point

ground for all

instruments.[8]

Use isolated

grounding for

sensitive

equipment.[19]

Cable

Inductance
High Frequency

Long cables,

large loop area

Use short,

twisted-pair

cables.[1][16]

Keep current and

voltage leads

separated.

Poor

Connections
Broadband

Corroded or

loose clips

Ensure clean,

tight, and secure

connections.[1]

[4]

Use high-quality

connectors.

Mechanical

Vibrations
Low Frequency

Nearby

machinery

Place the setup

on a vibration

isolation table.

[20]

Move the

experiment to a

quieter location.

[2]

Table 2: Recommended Practices for Cabling
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Parameter Recommendation Rationale

Length As short as possible

Minimizes parasitic inductance

and resistance, and reduces

antenna effects.[1][10][15]

Type Shielded coaxial or twisted-pair

Shielding prevents pickup of

external noise.[8][10] Twisting

minimizes inductive loops.[4]

[16]

Connections Clean, tight, and secure
Prevents contact impedance

and intermittent signals.[1][4]

Layout

Twist current-carrying leads

together and voltage-sensing

leads together. Keep the two

pairs separate.

Reduces mutual inductance

between the current and

voltage signals.[16]

Experimental Protocols
Protocol 1: Proper Use of a Faraday Cage

Placement: Place the entire electrochemical cell, including the electrodes and a portion of

the connecting leads, inside the Faraday cage.[5]

Grounding: Connect the Faraday cage to the ground terminal of your potentiostat using a

low-impedance connection.[4][5] This ensures that the cage and the measurement

instrument are at the same ground potential.[14]

Sealing: Close the door or lid of the Faraday cage securely to ensure a continuous

conductive shield. Minimize any openings.[5]

Internal Environment: Do not place any noise-generating equipment (e.g., magnetic stirrers,

power supplies) inside the Faraday cage.[5] If a stirrer is necessary, use a magnetically

coupled stirrer with the motor placed outside the cage.

Cable Entry: Pass the cables from the potentiostat into the cage through a small, dedicated

opening. A grounded conduit at the entry point can further reduce noise penetration.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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noise-in-electrochemical-impedance-spectroscopy-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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